Daidzein 7-Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester
Daidzein 7-Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
1041134-15-9
VCID:
VC0118636
InChI:
InChI=1S/C28H26O13/c1-13(29)37-23-24(38-14(2)30)26(39-15(3)31)28(41-25(23)27(34)35-4)40-18-9-10-19-21(11-18)36-12-20(22(19)33)16-5-7-17(32)8-6-16/h5-12,23-26,28,32H,1-4H3/t23-,24-,25-,26+,28+/m0/s1
SMILES:
CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC3=C(C=C2)C(=O)C(=CO3)C4=CC=C(C=C4)O)C(=O)OC)OC(=O)C
Molecular Formula:
C28H26O13
Molecular Weight:
570.503
Daidzein 7-Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester
CAS No.: 1041134-15-9
Reference Standards
VCID: VC0118636
Molecular Formula: C28H26O13
Molecular Weight: 570.503
CAS No. | 1041134-15-9 |
---|---|
Product Name | Daidzein 7-Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester |
Molecular Formula | C28H26O13 |
Molecular Weight | 570.503 |
IUPAC Name | methyl (2S,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-[3-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxane-2-carboxylate |
Standard InChI | InChI=1S/C28H26O13/c1-13(29)37-23-24(38-14(2)30)26(39-15(3)31)28(41-25(23)27(34)35-4)40-18-9-10-19-21(11-18)36-12-20(22(19)33)16-5-7-17(32)8-6-16/h5-12,23-26,28,32H,1-4H3/t23-,24-,25-,26+,28+/m0/s1 |
Standard InChIKey | ZHWYIYHBFWANGL-YYDZWWTMSA-N |
SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC3=C(C=C2)C(=O)C(=CO3)C4=CC=C(C=C4)O)C(=O)OC)OC(=O)C |
Synonyms | 3-(4-Hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl 7-β-D-Glucopyranosiduronic Acid Methyl Ester 2,3,4-Triacetate |
PubChem Compound | 71315108 |
Last Modified | Nov 11 2021 |
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